Cas no 6004-32-6 (Oxalacrylic Acid)

• Product Name: Oxalacrylic Acid
• CAS No: 6004-32-6
• MF: C₅H₄O₅
• MW: 144.082262039185
• CID: 506369
• Update Time: 2026-04-29

Oxalacrylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Pentenedioic acid,4-oxo-
• 3,4-didehydro-2-ketoglutaric acid
• (E)-4-oxopent-2-enedioic acid
• Oxalacrylic acid
• Oxalacrylic Acid

Computed Properties

• Exact Mass: 144.00582
• Monoisotopic Mass: 144.005873
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7

Experimental Properties

• Density: 1.582
• Boiling Point: 330.5°C at 760 mmHg
• Flash Point: 167.9°C
• Refractive Index: 1.536
• PSA: 91.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives